Cas no 2025804-36-6 (1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2025804-36-6
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5565122
• PubChem ID: 165593900
• Update Time: 2025-06-11

1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1592796
• 2025804-36-6
• 1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C11H17N3O2/c1-2-9-10(11(15)16)12-13-14(9)7-6-8-4-3-5-8/h8H,2-7H2,1H3,(H,15,16)
• InChI Key： CMRJZSRSCIUVGS-UHFFFAOYSA-N
• SMILES： OC(C1=C(CC)N(CCC2CCC2)N=N1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68Ų

Additional information on 1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2025804-36-6)

The compound 1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2025804-36-6) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry, drug discovery, and material science. This triazole derivative is characterized by its unique structural features, including a cyclobutyl ethyl side chain and an ethyl-substituted triazole core, which contribute to its potential applications in various scientific and industrial domains. Researchers and professionals are increasingly interested in this compound due to its promising pharmacological properties and its role as a building block in the synthesis of more complex molecules.

One of the most compelling aspects of 1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid is its versatility in drug development. The triazole ring is a well-known pharmacophore, often associated with bioactivity, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of the carboxylic acid functional group further enhances its reactivity, making it a valuable intermediate in the design of novel therapeutics. Recent studies have explored its potential in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and personalized healthcare solutions.

In addition to its pharmaceutical applications, this compound has also found utility in material science. The cyclobutyl moiety introduces steric constraints that can influence the physical properties of polymers or coatings, making it a candidate for advanced material formulations. With the rise of sustainable chemistry, researchers are investigating how 1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid can be incorporated into eco-friendly materials, addressing the global push for greener alternatives in manufacturing processes.

The synthesis of 1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid typically involves multi-step organic reactions, including cycloaddition and functional group transformations. These methods are often optimized for yield and purity, catering to the stringent requirements of industrial and academic laboratories. As the demand for high-purity intermediates grows, so does the interest in scalable and cost-effective production techniques for this compound.

From an analytical perspective, CAS No. 2025804-36-6 is characterized using advanced spectroscopic techniques such as NMR, HPLC, and mass spectrometry. These tools ensure accurate identification and quality control, which are critical for its application in sensitive research areas. The compound's stability under various conditions is also a topic of investigation, particularly for long-term storage and handling protocols.

The commercial availability of 1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid has expanded in recent years, with suppliers offering it in varying quantities to meet the needs of different research projects. Its pricing and sourcing are frequently discussed in scientific forums, reflecting its niche yet growing market presence. Researchers often seek guidance on its handling, solubility, and compatibility with other reagents, highlighting the need for comprehensive technical documentation.

Looking ahead, the future of 1-(2-cyclobutylethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid appears promising, with ongoing studies exploring its potential in emerging fields such as bioorthogonal chemistry and click chemistry. These applications leverage the reactivity of the triazole ring for labeling and conjugation purposes, opening new avenues in diagnostics and bioconjugation technologies. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in next-generation innovations.